Cas no 1782229-88-2 (5-(Benzyloxy)pyrimidine-4-carboxylic acid)

• Product Name: 5-(Benzyloxy)pyrimidine-4-carboxylic acid
• CAS No: 1782229-88-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5056217
• Update Time: 2025-07-27

5-(Benzyloxy)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)pyrimidine-4-carboxylic acid
• 5-phenylmethoxypyrimidine-4-carboxylic acid
• 5-(Benzyloxy)pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H10N2O3/c15-12(16)11-10(6-13-8-14-11)17-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16)
• InChI Key： ANAJXKBXLHMIAB-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN=C1C(=O)O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1.5
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-(Benzyloxy)pyrimidine-4-carboxylic acid

Comprehensive Overview of 5-(Benzyloxy)pyrimidine-4-carboxylic acid (CAS No. 1782229-88-2): Properties, Applications, and Industry Insights

5-(Benzyloxy)pyrimidine-4-carboxylic acid (CAS No. 1782229-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, combining a benzyloxy group with a carboxylic acid functionality. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in heterocyclic compounds like 5-(Benzyloxy)pyrimidine-4-carboxylic acid is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, antiviral agents, and other therapeutic candidates. Recent studies highlight its role in modulating biological pathways, aligning with the industry's focus on targeted therapies and precision medicine.

From a synthetic chemistry perspective, CAS 1782229-88-2 offers several advantages. Its benzyl-protected hydroxyl group provides stability during multi-step reactions, while the carboxylic acid moiety allows for further derivatization through amidation or esterification. These properties make it particularly useful in combinatorial chemistry and high-throughput screening applications, addressing the pharmaceutical industry's need for diverse molecular libraries.

Quality control of 5-(Benzyloxy)pyrimidine-4-carboxylic acid is crucial for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify purity and structural integrity. The compound's physicochemical properties, including solubility in organic solvents and melting point characteristics, are important considerations for formulation scientists working on drug delivery systems.

In the context of green chemistry initiatives, there's growing interest in optimizing the synthesis of pyrimidine derivatives like 1782229-88-2. Researchers are investigating more sustainable routes that reduce hazardous byproducts and improve atom economy. This aligns with broader industry trends toward environmentally friendly synthesis and process intensification.

The commercial availability of 5-(Benzyloxy)pyrimidine-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Proper storage conditions (typically cool and dry environments) and handling protocols are essential to maintain its stability over time, as moisture and extreme temperatures may affect its performance in sensitive reactions.

Looking forward, the demand for CAS 1782229-88-2 is expected to grow in parallel with advancements in small molecule drug discovery. Its structural features make it particularly relevant for developing next-generation therapeutics targeting protein-protein interactions and allosteric binding sites. The compound's versatility continues to make it a subject of ongoing research in both academic and industrial settings.